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Compound of Interest

Compound Name: PPQ-102

Cat. No.: B1684367 Get Quote

Application Notes and Protocols for PP-102
Topic: Preparation of PPQ-102 Stock Solution for
Cell Culture
Audience: Researchers, scientists, and drug development professionals.

Introduction
PPQ-102 is a potent and selective inhibitor of the Cystic Fibrosis Transmembrane Conductance

Regulator (CFTR) chloride channel, with an IC50 value of approximately 90 nM.[1][2][3][4][5] It

functions through a voltage-independent mechanism, stabilizing the closed state of the CFTR

channel.[3][5][6] Due to its high potency and specificity, PPQ-102 is a valuable tool for studying

CFTR-related physiological and pathophysiological processes, including cystic fibrosis and

certain secretory diarrheas.[3][5] In preclinical studies, it has been shown to reduce cyst size in

models of polycystic kidney disease.[1][5][6]

These application notes provide a detailed protocol for the preparation of PPQ-102 stock

solutions for use in cell culture experiments. Adherence to these guidelines is crucial for

ensuring the accuracy and reproducibility of experimental results.

Quantitative Data Summary
For ease of reference, the key quantitative data for PPQ-102 is summarized in the table below.
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Parameter Value Source(s)

Molecular Weight 438.48 g/mol [1][3][7]

In Vitro IC50 (CFTR) ~90 nM [1][2][4][5][7]

Recommended Solvent Dimethyl sulfoxide (DMSO) [1][4][7]

Solubility in DMSO Up to 50 mg/mL (114.03 mM) [1][4]

Storage of Powder
-20°C for up to 3 years or 4°C

for up to 2 years
[1][7]

Storage of Stock Solution
-80°C for up to 2 years or

-20°C for up to 1 year
[1][2][7]

Experimental Protocol: Preparation of PPQ-102
Stock Solution
This protocol outlines the steps for preparing a 10 mM stock solution of PPQ-102 in DMSO.

Materials:

PPQ-102 powder

Anhydrous or high-purity Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of PPQ-102 powder to room

temperature to prevent condensation.
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Weighing: Carefully weigh out the desired amount of PPQ-102 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.438

mg of PPQ-102.

Dissolution:

Add the appropriate volume of DMSO to the PPQ-102 powder. To continue the example,

add 100 µL of DMSO to the 0.438 mg of PPQ-102.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming or

brief sonication may be required to fully dissolve the compound. Use fresh, high-purity

DMSO as moisture can reduce solubility.[4]

Sterilization (Optional): If required for your specific cell culture application, the stock solution

can be sterilized by filtering it through a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

or cryovials. This will help to avoid repeated freeze-thaw cycles which can degrade the

compound.

Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term

storage (up to 2 years).[1][2][7]

Working Solution Preparation:

To prepare a working solution, dilute the stock solution in your cell culture medium to the

desired final concentration immediately before use. For example, to prepare a 10 µM working

solution from a 10 mM stock, you would perform a 1:1000 dilution.
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Caption: Mechanism of PPQ-102 inhibition of the CFTR chloride channel.
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Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1684367?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684367?utm_src=pdf-body
https://www.benchchem.com/product/b1684367?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Weigh PPQ-102
Powder

Dissolve in
DMSO

Vortex until
Dissolved

Sterile Filter
(Optional)

Aliquot into
Single-Use Tubes

Yes No

Store at -20°C or -80°C

End

Click to download full resolution via product page

Caption: Step-by-step workflow for preparing PPQ-102 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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